N-(2,4-dimethoxyphenyl)-2-biphenylcarboxamide

• IUPAC Name: N-(2,4-dimethoxyphenyl)-2-phenylbenzamide
• InChI: InChI=1S/C21H19NO3/c1-24-16-12-13-19(20(14-16)25-2)22-21(23)18-11-7-6-10-17(18)15-8-4-3-5-9-15/h3-14H,1-2H3,(H,22,23)
• InChI Key: XEILPROJCTVEJH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)NC(=O)C2=CC=CC=C2C3=CC=CC=C3)OC
• Molecular Formula: C21H19NO3
• Molecular Weight: 333.4 g/mol

Description

N-(2,4-dimethoxyphenyl)-2-biphenylcarboxamide is a useful research compound. Its molecular formula is C21H19NO3 and its molecular weight is 333.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 333.13649347 g/mol and the complexity rating of the compound is 421. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Mechanism of Action

Mode of Action

It has been suggested that it may interact with bacterial rna polymerase (rnap), inhibiting its function . This interaction could potentially lead to changes in bacterial gene expression, affecting their growth and survival.

Biochemical Pathways

The biochemical pathways affected by AKOS001226313 are likely related to bacterial RNA synthesis, given its potential interaction with RNAP . By inhibiting RNAP, AKOS001226313 could disrupt the transcription process, leading to downstream effects on protein synthesis and bacterial growth.

Result of Action

The molecular and cellular effects of AKOS001226313’s action are likely to be related to its potential inhibitory effect on RNAP. This could lead to a decrease in bacterial RNA and protein synthesis, thereby inhibiting bacterial growth .